Cas no 2172044-00-5 (2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid)

• Product Name: 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid
• CAS No: 2172044-00-5
• MF: C₂₄H₂₁N₃O₅
• MW: 431.440645933151
• CID: 6406223
• PubChem ID: 165548757
• Update Time: 2025-06-13

2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid
• 2172044-00-5
• EN300-1488583
• 2-{5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]pyridin-2-yl}acetic acid

• Inchi： 1S/C24H21N3O5/c28-22(27-16-10-9-15(25-12-16)11-23(29)30)13-26-24(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,12,21H,11,13-14H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： ZRRLUDDXKCSSAP-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1=CN=C(CC(=O)O)C=C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 431.14812078g/mol
• Monoisotopic Mass: 431.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid

Comprehensive Overview of 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid (CAS No. 2172044-00-5)

2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid (CAS No. 2172044-00-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug development and biomolecular engineering.

The compound’s pyridine-acetic acid backbone contributes to its versatility in forming stable amide bonds, a feature highly sought after in the design of peptide-based therapeutics. With the growing interest in targeted drug delivery and precision medicine, CAS No. 2172044-00-5 has gained attention for its potential applications in creating bioactive peptides. Recent trends in AI-driven drug discovery and computational chemistry have further amplified its relevance, as researchers leverage its properties to model novel drug candidates.

One of the most common queries related to this compound revolves around its solubility and stability under SPPS conditions. Studies confirm that 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid exhibits excellent compatibility with standard N,N-dimethylformamide (DMF) and dichloromethane (DCM) solvents, making it a reliable choice for automated peptide synthesizers. Additionally, its UV-active Fmoc group allows for easy monitoring during purification processes, addressing another frequent concern among laboratory technicians.

In the context of green chemistry, this compound aligns with the demand for sustainable synthetic routes. Its efficient deprotection under mild basic conditions minimizes waste generation, a key consideration for environmentally conscious researchers. Furthermore, the rise of high-throughput screening (HTS) in drug discovery has highlighted the need for high-purity Fmoc-building blocks, positioning CAS No. 2172044-00-5 as a staple in modern pharmaceutical pipelines.

Another area of interest is the compound’s role in bioconjugation. Its carboxylic acid moiety enables facile coupling with amines, alcohols, and other functional groups, facilitating the development of peptide-antibody conjugates and fluorescent probes. This adaptability has spurred innovations in diagnostic imaging and theranostic applications, topics frequently explored in recent scientific literature.

Quality control is a recurring theme in discussions about 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid. Rigorous HPLC and LC-MS analysis are recommended to ensure batch consistency, particularly for GMP-grade production. The compound’s melting point and spectroscopic data (e.g., 1H NMR and 13C NMR) are well-documented, providing reliable benchmarks for purity verification.

As the pharmaceutical industry shifts toward personalized therapies, the demand for tailored peptide constructs continues to grow. CAS No. 2172044-00-5 exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical innovation, offering researchers a robust tool to address complex challenges in oncology, immunology, and neuroscience. Its compatibility with microwave-assisted synthesis further enhances its appeal in accelerating drug development timelines.

In summary, 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopyridin-2-yl}acetic acid stands as a cornerstone in peptide chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility, combined with the evolving landscape of biopharmaceuticals, ensures its enduring significance in scientific advancement.